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Compound Name: Niobium--vanadium (1/2)
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the superconducting properties of
niobium-vanadium (Nb-V) alloys. Niobium and vanadium, both Type Il superconductors, form a
continuous body-centered cubic (bcc) solid solution, allowing for the tuning of superconducting
characteristics by adjusting the atomic composition. This document summarizes key
gquantitative data, details experimental methodologies for characterization, and presents visual
representations of relevant concepts and workflows.

Core Superconducting Properties

Niobium (Nb) possesses a superconducting critical temperature (Tc) of approximately 9.2 K,
while vanadium (V) has a Tc of about 5.3 K.[1][2] When alloyed, the transition temperature of
Nb-V solid solutions exhibits a notable dependence on the composition, generally showing a
broad minimum between the Tc values of the pure elements. This behavior is attributed to a
weakening of the electron-phonon interaction parameter with alloying.

Quantitative Data Summary

The following tables summarize the key superconducting parameters for Niobium-Vanadium
alloys.
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Composition (at.% V) Critical Temperature (Tc) (K)
0 (Pure Nb) 9.2

25 ~6.5

50 ~5.8

75 ~5.5

100 (Pure V) 5.3

Note: The values presented are approximate and can vary based on sample purity and
preparation methods. The trend of a broad minimum in Tc is a key characteristic of the Nb-V

system.
Lo . Niobium-Vanadium
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Experimental Protocols

The characterization of the superconducting properties of Nb-V alloys involves several key
experimental techniques.

Sample Preparation

e Arc Melting: High-purity niobium and vanadium are weighed to the desired atomic
percentages. The constituents are melted together in an argon arc furnace on a water-cooled
copper hearth. To ensure homogeneity, the resulting alloy button is typically flipped and re-

melted several times.
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e Annealing: The as-cast alloys are sealed in quartz ampoules under a high vacuum and
annealed at temperatures ranging from 800°C to 1200°C for extended periods (e.g., 120
hours) to promote homogeneity and reduce crystalline defects.

o Sample Shaping: For specific measurements, the annealed ingots are shaped into desired
forms, such as thin films, wires, or small rectangular bars, using techniques like rolling, wire
drawing, or sputter deposition.

Measurement of Superconducting Properties

 Critical Temperature (Tc):

o Resistivity Measurement: A four-probe resistivity measurement is a standard method. A
constant current is passed through the sample, and the voltage is measured as the
temperature is swept. The critical temperature is identified as the point where the electrical
resistance drops to zero.

o Magnetic Susceptibility: The transition to the superconducting state is accompanied by the
expulsion of the magnetic field (the Meissner effect). This can be detected using a SQUID
(Superconducting Quantum Interference Device) magnetometer. Tc is determined from the
onset of the diamagnetic signal.

o Heat Capacity Measurement: The transition from the normal to the superconducting state
is a second-order phase transition, which is evident as a sharp discontinuity in the specific
heat. Calorimetric measurements can precisely determine Tc.

 Critical Magnetic Fields (Hcl and Hc2):

o Magnetization Measurements: The lower critical field (Hcl) is the magnetic field at which
magnetic flux begins to penetrate the superconductor. The upper critical field (Hc2) is the
field at which superconductivity is completely suppressed. Both can be determined from
magnetization versus magnetic field (M-H) curves measured at temperatures below Tc.
Hcl is identified by the deviation from linear diamagnetism, and Hc2 is the field where the
magnetization becomes zero.

o Resistivity Measurements in a Magnetic Field: The upper critical field (Hc2) can also be
determined by measuring the resistive transition at a fixed temperature while sweeping the
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magnetic field. Hc2 is the field at which the resistance is fully restored to its normal state
value.

e Critical Current Density (Jc):

o Transport Measurement: A four-probe measurement is used where the current through the
sample is ramped up in the presence of a magnetic field until a small voltage (typically on
the order of microvolts) is detected across the voltage probes. Jc is then calculated by
dividing the critical current by the cross-sectional area of the sample.

Visualizations

Experimental Workflow for Characterizing Nb-V
Superconductors
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Caption: Workflow for the synthesis and characterization of Nb-V superconducting alloys.

Logical Relationship of Superconducting Parameters
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Caption: Interdependence of material and superconducting properties in Nb-V alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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